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Compound of Interest

Compound Name: Ser-601

Cat. No.: B1662615

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Ser-601, also known as COR-167, is a potent and selective agonist for the cannabinoid CB2
receptor.[1] Its high selectivity for the CB2 receptor over the CB1 receptor makes it a promising
candidate for therapeutic applications, potentially offering analgesic and neuroprotective effects
without the psychoactive side effects associated with CB1 receptor activation.[1] These
application notes provide a detailed protocol for the dissolution and in vivo administration of
Ser-601 for preclinical research.
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Parameter Value Reference
Compound Ser-601 (COR-167) [1]
Molecular Formula C2sH3sN202 [1]

Molar Mass 434.62 g/mol [1]
Receptor Target Cannabinoid CB2 Receptor [1]
Receptor Selectivity ~190-fold for CB2 over CB1 [1]

In vivo Model Rats

Dissolution Vehicle Dimethyl sulfoxide (DMSO)

Route of Administration Intraperitoneal (IP)

Effective Dose Range 3, 6, and 12 mg/kg

Experimental Protocols

1. Materials and Equipment

e Ser-601 powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
 Sterile microcentrifuge tubes

 Sterile saline (0.9% NacCl)

o Vortex mixer

e Sonicator (optional)

» Sterile syringes (1 mL) and needles (25-27 gauge)

e Analytical balance

o Appropriate personal protective equipment (PPE)
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2. Ser-601 Stock Solution Preparation (10 mg/mL)

o Accurately weigh the desired amount of Ser-601 powder using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube.

e Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mg/mL.
» Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

 If necessary, sonicate the solution for 5-10 minutes in a water bath sonicator to ensure
complete dissolution.

 Visually inspect the solution to ensure there are no visible particles.
e The stock solution should be prepared fresh on the day of the experiment.
3. Working Solution Preparation and In Vivo Administration

o Based on the animal's body weight and the desired dose (e.g., 3, 6, or 12 mg/kg), calculate
the required volume of the Ser-601 stock solution.

e On the day of the experiment, freshly prepare the dosing solutions.
o Administer the calculated volume of the Ser-601 solution via intraperitoneal (IP) injection.
e A control group should be administered an equivalent volume of the vehicle (DMSO).

Note: The volume of the injected solution should be minimized and appropriate for the size of
the animal to avoid discomfort or adverse effects.

Mandatory Visualizations

Signaling Pathway of Ser-601 at the CB2 Receptor

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1662615?utm_src=pdf-body
https://www.benchchem.com/product/b1662615?utm_src=pdf-body
https://www.benchchem.com/product/b1662615?utm_src=pdf-body
https://www.benchchem.com/product/b1662615?utm_src=pdf-body
https://www.benchchem.com/product/b1662615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Ser-601

CB2 Receptor

Activates

Gi/o Protein

_/

Inhibits Activates Activates

Adenylyl Cyclase

MAPK/ERK Pathway PISK/AKT Pathway

; Y y

Therapeutic Effects
(e.g., Analgesia, Anti-inflammation)

Click to download full resolution via product page

Caption: Ser-601 activates the CB2 receptor, leading to downstream signaling cascades.

Experimental Workflow for In Vivo Administration of Ser-601
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Caption: Workflow for the preparation and in vivo administration of Ser-601.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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